Cas no 1362295-77-9 (2-Fluoro-6-methoxy-4-methylbenzaldehyde)

• Product Name: 2-Fluoro-6-methoxy-4-methylbenzaldehyde
• CAS No: 1362295-77-9
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD22628207
• CID: 4764237
• Update Time: 2026-02-26

2-Fluoro-6-methoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxy-4-methylbenzaldehyde
• Z0142

• MDL： MFCD22628207
• Inchi： 1S/C9H9FO2/c1-6-3-8(10)7(5-11)9(4-6)12-2/h3-5H,1-2H3
• InChI Key： CXPWMRJQBISSCA-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Fluoro-6-methoxy-4-methylbenzaldehyde

Professional Introduction to 2-Fluoro-6-methoxy-4-methylbenzaldehyde (CAS No. 1362295-77-9)

2-Fluoro-6-methoxy-4-methylbenzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1362295-77-9, belongs to the class of aromatic aldehydes and features a fluorine substituent, a methoxy group, and a methyl group on a benzene ring, which collectively contribute to its distinct chemical behavior and reactivity.

The presence of the fluoro group in the molecule imparts unique electronic and steric properties, making it a valuable building block for the synthesis of more complex organic molecules. The methoxy group enhances the compound's solubility in polar solvents and influences its metabolic pathways, while the methyl group contributes to steric hindrance, affecting reaction kinetics and selectivity. These features make 2-Fluoro-6-methoxy-4-methylbenzaldehyde a versatile intermediate in organic synthesis, particularly in the development of fine chemicals and pharmaceuticals.

In recent years, there has been growing interest in the applications of fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. Research has shown that fluorine atoms can significantly influence the pharmacokinetic properties of drug candidates, leading to improved efficacy and reduced side effects. The incorporation of fluorine into drug molecules has been extensively studied for its ability to increase lipophilicity, reduce metabolic degradation, and enhance binding affinity to biological targets. Consequently, compounds like 2-Fluoro-6-methoxy-4-methylbenzaldehyde are being explored as key intermediates in the synthesis of novel therapeutic agents.

The pharmaceutical industry has been particularly keen on developing new methodologies for the efficient synthesis of fluorinated aromatic aldehydes. The demand for such compounds has surged due to their role in creating advanced drug candidates with improved pharmacological profiles. For instance, researchers have utilized 2-Fluoro-6-methoxy-4-methylbenzaldehyde as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound's reactivity allows for further functionalization, enabling the creation of diverse molecular architectures with tailored biological activities.

The chemical synthesis of 2-Fluoro-6-methoxy-4-methylbenzaldehyde involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also minimize waste generation, aligning with green chemistry principles.

The biological activity of derivatives derived from 2-Fluoro-6-methoxy-4-methylbenzaldehyde has been extensively investigated in preclinical studies. Researchers have found that certain modifications around the benzaldehyde core can lead to significant changes in biological activity, including enhanced binding affinity to target proteins and improved pharmacokinetic properties. For example, studies have demonstrated that fluorinated aromatic aldehydes can act as potent inhibitors of enzymes involved in cancer progression. The ability of these compounds to modulate enzyme activity at the molecular level makes them promising candidates for further development into therapeutic drugs.

The role of computational chemistry in understanding the behavior of complex molecules like 2-Fluoro-6-methoxy-4-methylbenzaldehyde cannot be overstated. Molecular modeling techniques have enabled researchers to predict the three-dimensional structure of these compounds and simulate their interactions with biological targets. This approach has not only accelerated the discovery process but also provided insights into how structural modifications can optimize biological activity. By integrating experimental data with computational predictions, scientists can design more effective drug candidates with greater precision.

The future prospects for 2-Fluoro-6-methoxy-4-methylbenzaldehyde and its derivatives appear promising as ongoing research continues to uncover new applications in medicine and materials science. The compound's unique combination of structural features makes it an attractive candidate for further exploration in various fields. As synthetic methodologies continue to evolve, it is expected that more efficient routes will be developed for producing this valuable intermediate at scale.

In conclusion, 2-Fluoro-6-methoxy-4-methylbenzaldehyde (CAS No. 1362295-77-9) represents a significant advancement in organic chemistry with wide-ranging implications for pharmaceutical development. Its distinct structural features offer numerous opportunities for synthetic innovation and biological application. As research progresses, this compound is likely to play an increasingly important role in shaping the future of medicinal chemistry.